1-(2,4-difluorophenyl)-3-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)urea
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Description
1-(2,4-difluorophenyl)-3-(2-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)ethyl)urea is a useful research compound. Its molecular formula is C18H15F2N5O2 and its molecular weight is 371.348. The purity is usually 95%.
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Scientific Research Applications
Urease Inhibitors and Their Applications
- Urease is an enzyme that catalyzes the hydrolysis of urea and is involved in serious infections caused by Helicobacter pylori in the gastric tract and Proteus species in the urinary tract. Research on urease inhibitors, including hydroxamic acids, phosphoramidates, urea derivatives, quinones, and heterocyclic compounds, highlights their potential in treating these infections. Acetohydroxamic acid is one clinically used urease inhibitor for urinary tract infections, although it has severe side effects, indicating a need for new inhibitors (Kosikowska & Berlicki, 2011).
Urea Derivatives in Drug Design
- Ureas, due to their unique hydrogen-binding capabilities, are incorporated into small molecules displaying a broad range of bioactivities. This review discusses the significance of the urea moiety in drug design, summarizing studies of various urea derivatives as modulators of biological targets like kinases, NAMPT, soluble epoxide hydrolases, mTOR, proteases, gyrB/parE, and epigenetic enzymes. The findings underscore the importance of urea in medicinal chemistry (Jagtap et al., 2017).
Urea-Based Sensors and Biosensors
- Urea (carbamide) is found in nature as a result of various processes and in the human body as an end product of nitrogen metabolism. Biosensors to detect and quantify urea concentration use enzyme urease as a bioreceptor element. This review covers sensing parameters based on materials used for enzyme immobilization and provides a comprehensive overview of recent advances in urea biosensors (Botewad et al., 2021).
Synthesis of Organic Carbonates from Urea
- Organic carbonates, divided into cyclic and linear carbonates, have wide applications including monomers, polymers, surfactants, and fuel additives. The review covers the synthesis of important linear carbonates like dimethyl carbonate and diethyl carbonate from urea, addressing various catalysts used and their performances. Alcoholysis of urea is highlighted for its favorable thermodynamics and potential for CO2 utilization (Shukla & Srivastava, 2017).
Properties
IUPAC Name |
1-(2,4-difluorophenyl)-3-[2-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)ethyl]urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15F2N5O2/c19-13-1-2-16(14(20)11-13)23-18(27)22-9-10-25-17(26)4-3-15(24-25)12-5-7-21-8-6-12/h1-8,11H,9-10H2,(H2,22,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMKVZZDVDWQCMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)NC(=O)NCCN2C(=O)C=CC(=N2)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15F2N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.